Cas no 2137451-10-4 (5-(2-Amino-2-carboxyethyl)-1,3-oxazole-4-carboxylic acid)
5-(2-Amino-2-carboxyethyl)-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-amino-2-carboxyethyl)-1,3-oxazole-4-carboxylic acid
- 2137451-10-4
- EN300-718998
- 5-(2-Amino-2-carboxyethyl)-1,3-oxazole-4-carboxylic acid
-
- Inchi: 1S/C7H8N2O5/c8-3(6(10)11)1-4-5(7(12)13)9-2-14-4/h2-3H,1,8H2,(H,10,11)(H,12,13)
- InChI Key: RAQGXLCBWILUNV-UHFFFAOYSA-N
- SMILES: O1C=NC(C(=O)O)=C1CC(C(=O)O)N
Computed Properties
- Exact Mass: 200.04332136g/mol
- Monoisotopic Mass: 200.04332136g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.1
- Topological Polar Surface Area: 127Ų
5-(2-Amino-2-carboxyethyl)-1,3-oxazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-718998-1.0g |
5-(2-amino-2-carboxyethyl)-1,3-oxazole-4-carboxylic acid |
2137451-10-4 | 1g |
$0.0 | 2023-06-07 |
5-(2-Amino-2-carboxyethyl)-1,3-oxazole-4-carboxylic acid Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 5-(2-Amino-2-carboxyethyl)-1,3-oxazole-4-carboxylic acid
Introduction to 5-(2-Amino-2-carboxyethyl)-1,3-oxazole-4-carboxylic Acid (CAS No. 2137451-10-4)
5-(2-Amino-2-carboxyethyl)-1,3-oxazole-4-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug development and bioorganic synthesis. This compound, identified by the CAS number 2137451-10-4, has garnered considerable attention due to its unique structural properties and potential therapeutic benefits. The molecule features a heterocyclic oxazole core, which is a well-documented scaffold in medicinal chemistry, often employed in the design of bioactive molecules.
The< strong>nomenclature of this compound provides a clear insight into its chemical structure. The presence of a 2-amino-2-carboxyethyl substituent at the 5-position of the oxazole ring indicates a high degree of functionalization, making it a valuable intermediate in synthetic chemistry. This structural motif is particularly interesting because it combines both basic and acidic properties, which can be exploited in various biochemical interactions.
In recent years, there has been a surge in research focused on oxazole derivatives due to their remarkable biological activity. Oxazoles are known for their stability and ability to engage in multiple hydrogen bonding interactions, making them excellent candidates for drug design. Specifically, studies have highlighted the potential of oxazole-based compounds in inhibiting enzymes and receptors involved in inflammatory and infectious diseases. The< strong>5-(2-amino-2-carboxyethyl)-1,3-oxazole-4-carboxylic acid derivative has shown promise in preclinical trials as a modulator of these pathways.
The synthesis of this compound involves intricate steps that require precise control over reaction conditions. The introduction of the amino and carboxyethyl groups necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the process. These methods not only enhance efficiency but also minimize byproduct formation, which is crucial for pharmaceutical applications.
One of the most compelling aspects of 5-(2-amino-2-carboxyethyl)-1,3-oxazole-4-carboxylic acid is its role as a building block for more complex molecules. Researchers have leveraged this compound to develop novel analogs with enhanced pharmacological properties. For instance, modifications at the 2-amino group have led to derivatives with improved solubility and bioavailability, critical factors for drug efficacy. Such findings underscore the importance of this compound in medicinal chemistry.
The< strong>biological activity of 5-(2-amino-2-carboxyethyl)-1,3-oxazole-4-carboxylic acid has been extensively studied in various model systems. In vitro assays have demonstrated its ability to interact with target proteins, modulating pathways relevant to neurological disorders and metabolic diseases. Additionally, animal models have provided insights into its pharmacokinetic behavior, suggesting potential therapeutic applications. These studies lay the groundwork for further clinical investigations.
The< strong>synthetic utility of this compound extends beyond pharmaceuticals. It serves as a key intermediate in the production of agrochemicals and specialty chemicals. Its ability to undergo diverse transformations makes it a valuable asset in industrial chemistry. Companies specializing in fine chemical synthesis have integrated this compound into their product portfolios due to its versatility.
In conclusion, 5-(2-amino-2-carboxyethyl)-1,3-oxazole-4-carboxylic acid (CAS No. 2137451-10-4) is a multifaceted compound with significant implications in pharmaceutical and chemical industries. Its unique structural features and biological activity make it a promising candidate for drug development and synthetic applications. As research continues to uncover new possibilities for this molecule, its importance is likely to grow further.
2137451-10-4 (5-(2-Amino-2-carboxyethyl)-1,3-oxazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)